Cas no 1388071-12-2 (6-bromo-2-chloro-5-methyl-1H-imidazo[4,5-b]pyridine)

• Product Name: 6-bromo-2-chloro-5-methyl-1H-imidazo[4,5-b]pyridine
• CAS No: 1388071-12-2
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• CID: 6045440
• PubChem ID: 105506608
• Update Time: 2024-01-14

6-bromo-2-chloro-5-methyl-1H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-chloro-5-methyl-1H-imidazo[4,5-b]pyridine
• 3H-Imidazo[4,5-b]pyridine, 6-bromo-2-chloro-5-methyl-
• 1388071-12-2
• 6-BROMO-2-CHLORO-5-METHYL-3H-IMIDAZO[4,5-B]PYRIDINE
• C91056

• Inchi： 1S/C7H5BrClN3/c1-3-4(8)2-5-6(10-3)12-7(9)11-5/h2H,1H3,(H,10,11,12)
• InChI Key： CZRYBPFSIQEPSB-UHFFFAOYSA-N
• SMILES： C12NC(Cl)=NC1=CC(Br)=C(C)N=2

Computed Properties

• Exact Mass: 244.93554g/mol
• Monoisotopic Mass: 244.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.857±0.06 g/cm3(Predicted)
• Boiling Point: 374.5±52.0 °C(Predicted)
• pka: 6.75±0.40(Predicted)